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Compound of Interest

Compound Name: C.I. Direct Black 80

Cat. No.: B1582102

For Researchers, Scientists, and Drug Development Professionals

C.l. Direct Black 80, identified by the CAS number 8003-69-8 and C.l. number 31600, is a
trisazo direct dye.[1][2] Primarily utilized in the textile, paper, and leather industries for its
dyeing properties, this compound has also been a subject of scientific research in fields such
as environmental remediation and toxicology.[3][4][5] This technical guide provides an in-depth
overview of its chemical and physical properties, synthesis, experimental applications, and
toxicological data, with a focus on methodologies and data relevant to the scientific community.

Core Chemical and Physical Properties

C.l. Direct Black 80 is a complex aromatic compound with a high molecular weight.[2] It
presents as a bluish-black to black, odorless powder.[4] Its chemical structure, characterized by
multiple azo bonds (-N=N-), is fundamental to its coloring properties and also to its chemical
reactivity and toxicological profile.
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Property Value Source(s)
CAS Number 8003-69-8 [2]

C.l. Number 31600 [1][5]
Molecular Formula C36H23N8Na3011S3 [2]
Molecular Weight 908.78 g/mol [2]
Appearance Bluish-black to black powder [4]

N Soluble in water; Insoluble in
Solubility , [2]
organic solvents

Melting Point > 572°F (> 300°C) 6]

Synthesis of C.l. Direct Black 80

The manufacturing of C.I. Direct Black 80 is a multi-step process that involves sequential
diazotization and coupling reactions.[2] The general workflow for its synthesis is outlined below.
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6-(4-aminophenyl)acetamide)

Coupling with 6-Amino-4-hydroxynaphthalene-2-sulfonic acid

:

Acylation and reduction of the three amino nitrogen atoms

(Double diazotizatior)

Coupling with 5-Aminonaphthalene-2-sulfonic acid and 8-Aminonaphthalene-2-sulfonic acid

:

Final coupling with 6-Amino-4-hydroxynaphthalene-2-sulfonic acid under alkaline conditions

(C.I. Direct Black 80)
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Synthesis workflow for C.I. Direct Black 80.

Experimental Protocols and Applications
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While C.I. Direct Black 80 is not directly used in drug development, its study in toxicology and
environmental science provides valuable experimental insights.

Genetic Toxicology Evaluation

C.l. Direct Black 80 has been evaluated for its genotoxic potential by the National Institute of
Environmental Health Sciences through micronucleus and Ames tests.[7] While the specific
study reports (A31837 and 233444) were not publicly available in full detail, the standard
protocols for these assays are well-established.

In Vivo Micronucleus Assay (General Protocol)

The in vivo micronucleus test is a crucial method for assessing a substance's potential to cause
chromosomal damage.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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